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Compound of Interest |

Compound Name: OXA-06 Dihydrochloride
CAS No.: 944955-32-2
Cat. No.: B609794

Get Quote

Executive Summary

OXA-06 Dihydrochloride (OXA-06 2HCI) is a high-potency, ATP-competitive inhibitor of Rho-
associated protein kinase (ROCK), exhibiting an IC50 of ~10 nM. It is a critical tool for
dissecting cytoskeletal mechanics, specifically in the context of non-small cell lung cancer
(NSCLC) metastasis and stem cell differentiation.

This guide addresses a common failure mode in ROCK inhibitor research: improper
solubilization leading to micro-precipitation and inconsistent IC50 data. While the
"Dihydrochloride" designation suggests ionic character, the lipophilic core of OXA-06 renders it
sparingly soluble in neutral aqueous buffers. This protocol establishes a DMSO-based
solvation strategy that ensures compound stability and bioavailability.

Physicochemical Profile & Solubility Logic

Before uncapping the vial, the researcher must internalize the physical constraints of the
molecule. The dihydrochloride salt form improves shelf-stability but does not guarantee
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immediate water solubility at high concentrations.

Table 1: Critical Compound Properties

Property Specification

Compound Name OXA-06 Dihydrochloride

CAS Number 1825455-91-1 (HCl salt)
Molecular Weight 404.31 g/mol

Target ROCK1 / ROCK2 (IC50 ~10 nM)
Appearance White to off-white solid powder
Primary Solvent (Stock) DMSO (Dimethyl Sulfoxide)
Solubility Limit (DMSO) ~40 mg/mL (~100 mM)
Solubility (Water) Poor (Soluble only at very low pH or low conc.)
Storage (Solid) -20°C (Desiccated)

Storage (Solution) -80°C (Avoid freeze-thaw)

Scientific Insight: The hydrochloride counter-ions are prone to dissociation in aqueous media. If
dissolved directly in water or PBS at neutral pH, the free base form of OXA-06 may crash out of
solution, creating invisible micro-aggregates that skew concentration-response curves. Always

dissolve in anhydrous DMSO first.

Protocol: Preparation of 10 mM Master Stock
Solution

This protocol assumes a standard 10 mg vial size. Adjust volumes proportionally for 5 mg or 50
mg vials using the formula:
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Materials Required[1][2][3][41[5][6][71[8][9][10]

o OXA-06 Dihydrochloride (10 mg vial)
e Anhydrous DMSO (Sigma-Aldrich or equivalent, 299.9%, cell culture grade)
o Vortex mixer

e Amber glass vials or opaque polypropylene microcentrifuge tubes (to protect from light)

Step-by-Step Methodology

1. Equilibration: Remove the product vial from the -20°C freezer and allow it to equilibrate to
room temperature (approx. 15-20 mins) inside a desiccator.

+ Why? Opening a cold vial introduces condensation (water), which hydrolyzes the salt and
degrades the compound over time.

2. Calculation Verification: To achieve a 10 mM concentration with 10 mg of material (MW:
404.31):

3. Solubilization:

e Add 2.47 mL of anhydrous DMSO directly to the vial (or transfer solid to a larger tube if
necessary).

» Vortex vigorously for 30—60 seconds.

» Visual Check: Hold the vial up to a light source. The solution must be completely clear. If
particulate matter remains, sonicate in a water bath at 37°C for 5 minutes.

4. Aliquoting (The "Single-Use" Rule): ROCK inhibitors are sensitive to repeated freeze-thaw
cycles.[1]

o Divide the Master Stock into 50 pL or 100 uL aliquots in sterile, light-protective tubes.

o Label clearly: "OXA-06 10mM [Date]".
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5. Storage:
« Store aliquots at -80°C. Stable for 6 months.
e Store at -20°C only if used within 1 month.[1][2]

Protocol: Working Solutions (In Vitro & In Vivo)
A. In Vitro (Cell Culture)

Target Concentration: 10 nM — 10 uM. Vehicle Limit: Keep final DMSO concentration < 0.1% to
avoid solvent toxicity.

e Thaw one aliquot of 10 mM stock.

 Intermediate Dilution: Prepare a 100 uM working solution by diluting 10 pL of Stock into 990
uL of culture medium (or PBS).

o Note: Add the stock dropwise to the medium while vortexing to prevent precipitation shock.

¢ Final Treatment: Add the calculated volume of Intermediate Dilution to cell culture wells.

B. In Vivo Formulation (IP/Oral)

For animal studies, DMSO alone is too toxic. Use a co-solvent system.[2] Recommended
Formulation: 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline.[2]

Dissolve OXA-06 in DMSO (10% of final volume).

Add PEG300 (40% of final volume); vortex.

Add Tween-80 (5% of final volume); vortex.

Add Saline (45% of final volume) last.

o Why? Adding saline too early causes the hydrophobic compound to crash out. The
PEG/Tween "shield" maintains solubility.

Mechanistic Context: ROCK Signaling Pathway
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Understanding where OXA-06 acts ensures you are measuring the correct downstream
markers (e.g., p-Cofilin or p-MYPTL1) to validate your stock solution's biological activity.
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Figure 1:Mechanism of Action for OXA-06. The compound inhibits ROCK-mediated
phosphorylation of MYPT1 and LIMK, thereby preventing actin stress fiber formation and cell
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migration.
Quality Control & Troubleshooting
Observation Probable Cause Corrective Action

Warm to 37°C and vortex. If

o ] DMSO is hygroscopic and solids persist, discard
Precipitate upon thawing o
absorbed water. (concentration is now
unknown).

Optimize dilution. Ensure the

S High DMSO concentration "Vehicle Control" contains the
Cytotoxicity in controls
(>0.1%). exact same % DMSO as the
drug well.

Never store OXA-06 in

. £ oot Hydrolysis due to aqueous water/PBS/Media. Make fresh
oss of potenc
P Y storage. dilutions from DMSO stock
daily.

References

e Smythe, E., et al. (2012).ROCK1 and ROCK?2 are required for non-small cell lung cancer
anchorage-independent growth and invasion. Cancer Research, 72(20), 5338-5347.[2]
(Primary literature establishing the 10 nM 1C50).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Precision Preparation and Handling of
OXA-06 Dihydrochloride Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609794/docs#application-note-precision-preparation-
and-handling-of-oxa-06-dihydrochloride-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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